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Compound of Interest

Compound Name: Boc-piperazine-pyridine-COOH

Cat. No.: B1585732 Get Quote

Essential Safety and Handling Guide for Boc-
piperazine-pyridine-COOH
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Boc-piperazine-
pyridine-COOH (CAS Number: 201809-22-5). The following procedures are designed to

ensure the safe handling of this compound and to minimize risks in the laboratory environment.

Chemical Identifier:

IUPAC Name: 6-[4-(tert-butoxycarbonyl)-1-piperazinyl]nicotinic acid

Molecular Formula: C15H21N3O4

Physical Form: Solid

Hazard Summary: Based on available data, Boc-piperazine-pyridine-COOH is classified with

the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

The signal word for this compound is "Warning".

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial to ensure laboratory safety

when handling Boc-piperazine-pyridine-COOH, especially in its solid form where dust

generation is possible. The following table summarizes the recommended PPE.

Protection Type Recommended Equipment Specifications and Remarks

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

necessary for operations with a

high risk of splashing.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Contact lenses should not be

worn as they can absorb and

concentrate irritants.[3]

Skin and Body Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene,

Butyl rubber). A lab coat or

protective suit is also

recommended.

Inspect gloves for any signs of

degradation before use and

follow proper glove removal

techniques to avoid skin

contact.[2][3]

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Required when engineering

controls are insufficient or

when dusts are generated. A

dust mask (e.g., N95) is

suitable for nuisance

exposures.[4] For higher

exposures, a full-face

respirator may be necessary.

[5]
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Adherence to a systematic operational plan is vital for the safe handling of Boc-piperazine-
pyridine-COOH in a laboratory setting.

Engineering Controls:

Handle the compound in a well-ventilated area.[3][5]

Use a chemical fume hood, especially when handling powders or generating dust.

Ensure eyewash stations and safety showers are readily accessible.[3]

Pre-Handling:

Conduct a pre-work hazard assessment to identify potential risks for the specific procedure.

Ensure all necessary PPE is available and in good condition.

Verify that the work area is clean and free of clutter.

During Handling:

Avoid all personal contact with the substance, including inhalation of dust.[3]

Wear appropriate protective clothing to prevent exposure.[3]

Avoid the formation of dust and aerosols.[5]

When not in use, keep the container tightly closed.[2][5]

Do not eat, drink, or smoke in the handling area.[3]

Post-Handling:

Thoroughly wash hands and face with soap and water after handling.[2][3]

Decontaminate all work surfaces and equipment.

Remove and properly dispose of contaminated PPE.
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Emergency and Disposal Plan
Spill Procedures:

Small Spills:

Evacuate non-essential personnel from the area.[5]

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).[2]

Carefully sweep or scoop the absorbed material into a suitable, labeled container for

disposal.[2]

Avoid generating dust.[2]

Large Spills:

Evacuate the area and alert emergency responders.

Prevent the spillage from entering drains or water courses.[5]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor if irritation persists.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]
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Disposal Plan:

All waste materials, including the spilled substance, contaminated absorbents, and

disposable PPE, must be treated as hazardous waste.[2]

Dispose of the contents and container in accordance with all local, state, and federal

regulations.[2] The material may be sent to a licensed chemical destruction plant or disposed

of by controlled incineration with flue gas scrubbing.[5]

Contaminated packaging should be triple-rinsed (or equivalent) and can then be offered for

recycling or reconditioning. Alternatively, it can be punctured to render it unusable and

disposed of in a sanitary landfill.[5]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Boc-piperazine-pyridine-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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